Cas no 3939-14-8 (2-Fluoroisonicotinonitrile)

• Product Name: 2-Fluoroisonicotinonitrile
• CAS No: 3939-14-8
• MF: C₆H₃FN₂
• MW: 122.09982419014
• MDL: MFCD09027299
• CID: 84890
• PubChem ID: 12002587
• Update Time: 2025-10-29

2-Fluoroisonicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Fluoroisonicotinonitrile
• 4-Cyano-2-fluoropyridine
• 2-fluoropyridine-4-carbonitrile
• 4-Cyano-2-fluoroyridine
• 2-FLUORO-4-CYANOPYRIDINE
• 4-PYRIDINECARBONITRILE, 2-FLUORO-
• 2-fluoro-isonicotinonitrile
• 2-fluoro-4-pyridinecarbonitrile
• 4-Pyridinecarbonitrile,2-fluoro-
• 4-cyano-2-fluoro pyridine
• KSC581G3H
• DYQMGPSBUBTNJZ-UHFFFAOYSA-N
• 2-fluoranylpyridine-4-carbonitrile
• 4 - Cyano - 2 - fluoropyridine
• 2,3,5,6-fluoro-4-cyano-pyridine
• SY024385
• PS-9220
• AM62418
• A824539
• AB49151
• EN300-127660
• 4-Cyano-2-fluoropyridine, 97%
• 3939-14-8
• J-509526
• FT-0678175
• MFCD09027299
• C3383
• DTXSID40475596
• AKOS005257749
• CS-W008229
• SCHEMBL437366
• DB-081994
• STL555069
• BBL101273

• MDL： MFCD09027299
• Inchi： 1S/C6H3FN2/c7-6-3-5(4-8)1-2-9-6/h1-3H
• InChI Key： DYQMGPSBUBTNJZ-UHFFFAOYSA-N
• SMILES： FC1C=C(C#N)C=CN=1

Computed Properties

• Exact Mass: 122.02800
• Monoisotopic Mass: 122.028
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1
• Topological Polar Surface Area: 36.7

Experimental Properties

• Density: 1.24
• Melting Point: 29-34 °C
• Boiling Point: 204.9°C at 760 mmHg
• Flash Point: Fahrenheit: 179.6 ° f < br / > Celsius: 82 ° C < br / >
• Refractive Index: 1.51
• Water Partition Coefficient: Insoluble in water.
• PSA: 36.68000
• LogP: 1.09238

2-Fluoroisonicotinonitrile Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H302-H312-H315-H318-H332-H335
• Warning Statement： P261-P280-P305 + P351 + P338
• Hazardous Material transportation number：UN3439
• WGK Germany：1
• Hazard Category Code： 20/21/22-37/38-41
• Safety Instruction： S26; S36/37
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Store at room temperature
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R20/21/22; R37/38; R41

Additional information on 2-Fluoroisonicotinonitrile

2-Fluoroisonicotinonitrile (CAS No. 3939-14-8): A Comprehensive Overview

2-Fluoroisonicotinonitrile (CAS No. 3939-14-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, including the synthesis of biologically active molecules and the development of novel therapeutic agents.

The chemical structure of 2-Fluoroisonicotinonitrile consists of a pyridine ring with a fluorine atom at the 2-position and a nitrile group at the 4-position. The presence of these functional groups imparts distinct chemical properties to the molecule, making it an attractive building block for synthetic chemists. The fluorine atom, in particular, is known for its ability to modulate the electronic and steric properties of organic compounds, which can significantly influence their biological activity and pharmacokinetic profiles.

Recent studies have highlighted the potential of 2-Fluoroisonicotinonitrile in the development of drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of 2-Fluoroisonicotinonitrile exhibited potent antiviral activity against several strains of influenza virus. The researchers found that the introduction of fluorine at the 2-position enhanced the compound's ability to inhibit viral replication, making it a promising lead for further drug development.

In another study, published in Bioorganic & Medicinal Chemistry Letters, researchers explored the use of 2-Fluoroisonicotinonitrile as a scaffold for designing inhibitors of protein-protein interactions (PPIs). PPIs are critical for many cellular processes and are often dysregulated in diseases such as cancer and neurodegenerative disorders. The study demonstrated that derivatives of 2-Fluoroisonicotinonitrile could effectively disrupt specific PPIs, suggesting their potential as therapeutic agents for treating these conditions.

The synthetic accessibility of 2-Fluoroisonicotinonitrile is another factor contributing to its popularity in research. Various synthetic routes have been developed to produce this compound efficiently and on a large scale. One such method involves the reaction of 2-fluoropyridine with cyanogen bromide in an appropriate solvent, followed by purification steps to obtain high-purity product. This synthetic route is not only cost-effective but also environmentally friendly, making it suitable for industrial-scale production.

The physicochemical properties of 2-Fluoroisonicotinonitrile, such as its solubility, stability, and reactivity, have been extensively studied to optimize its use in various applications. For example, its good solubility in polar solvents like dimethyl sulfoxide (DMSO) facilitates its use in biological assays and drug delivery systems. Additionally, its stability under different conditions ensures that it can be stored and transported without significant degradation.

In conclusion, 2-Fluoroisonicotinonitrile (CAS No. 3939-14-8) is a valuable compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable properties make it an attractive candidate for the development of novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the scientific community.